Cas no 1806992-96-0 (Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate)

• Product Name: Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate
• CAS No: 1806992-96-0
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4806730
• Update Time: 2025-06-14

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-8(17)3-7-6(4-14)5-15-9(11(12)13)10(7)16(18)19/h5,11H,2-3H2,1H3
• InChI Key： WFNODKCSTZWPMZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate

Comprehensive Overview of Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1806992-96-0)

The compound Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1806992-96-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a cyano group, difluoromethyl moiety, and nitro functionality, this compound serves as a versatile intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core and electron-withdrawing groups enable diverse chemical modifications.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into lead compounds to improve pharmacokinetic properties. The compound’s CAS No. 1806992-96-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step reactions, including nitration, cyanation, and esterification, which are optimized for high yield and purity.

One of the most discussed topics in organic chemistry forums is the role of nitropyridine derivatives in developing kinase inhibitors and antimicrobial agents. Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate is often highlighted as a key precursor due to its ability to undergo selective reductions or nucleophilic substitutions. For instance, the nitro group can be reduced to an amine, enabling further derivatization for targeted drug candidates. This flexibility makes it a valuable building block for combinatorial chemistry libraries.

From an agrochemical perspective, the difluoromethyl group in CAS No. 1806992-96-0 is associated with improved pesticidal activity. Companies exploring next-generation crop protection agents are investigating this compound’s potential to enhance herbicidal or fungicidal efficacy. Its cyano substituent further contributes to binding affinity with biological targets, a feature widely studied in mode-of-action research. These attributes align with the industry’s focus on sustainable and high-performance solutions.

The analytical characterization of Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound’s structural integrity and purity, which are critical for reproducibility in research. Researchers also emphasize the importance of storage conditions, recommending anhydrous environments to prevent degradation of its sensitive functional groups.

In summary, Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1806992-96-0) represents a pivotal intermediate in modern synthetic chemistry. Its multifaceted reactivity and applicability in drug and agrochemical design underscore its importance. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to remain a focal point in innovation-driven industries.